Cas no 2137808-48-9 (3-(3-methoxyphenyl)thiophene-2-carbonitrile)

• Product Name: 3-(3-methoxyphenyl)thiophene-2-carbonitrile
• CAS No: 2137808-48-9
• MF: C₁₂H₉NOS
• MW: 215.270961523056
• CID: 6303720
• PubChem ID: 165482037
• Update Time: 2025-10-29

3-(3-methoxyphenyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenyl)thiophene-2-carbonitrile
• EN300-1086322
• 2137808-48-9

• Inchi： 1S/C12H9NOS/c1-14-10-4-2-3-9(7-10)11-5-6-15-12(11)8-13/h2-7H,1H3
• InChI Key： ICSVLCWFKDVSEH-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C#N)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 215.04048508g/mol
• Monoisotopic Mass: 215.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.3Ų

Additional information on 3-(3-methoxyphenyl)thiophene-2-carbonitrile

3-(3-Methoxyphenyl)Thiophene-2-Carbonitrile (CAS No. 2137808-48-9): An Emerging Compound in Pharmaceutical Research

3-(3-Methoxyphenyl)thiophene-2-carbonitrile (CAS No. 2137808-48-9) is a promising compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of thiophene derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The methoxyphenyl substituent in the structure of 3-(3-methoxyphenyl)thiophene-2-carbonitrile plays a crucial role in modulating its biological activity. The presence of the methoxy group on the phenyl ring enhances the lipophilicity of the molecule, which can improve its ability to cross biological membranes and reach target sites within cells. This feature is particularly important for drugs that need to penetrate the blood-brain barrier for treating neurological disorders.

Recent studies have highlighted the potential of 3-(3-methoxyphenyl)thiophene-2-carbonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-(3-methoxyphenyl)thiophene-2-carbonitrile has shown significant anti-cancer activity. Research conducted at the National Cancer Institute found that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells.

The neuroprotective effects of 3-(3-methoxyphenyl)thiophene-2-carbonitrile have also been explored in several preclinical studies. A study published in the Journal of Neurochemistry reported that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 3-(3-methoxyphenyl)thiophene-2-carbonitrile could be a valuable therapeutic agent for neurodegenerative diseases like Alzheimer's disease and Parkinson's disease.

The chemical synthesis of 3-(3-methoxyphenyl)thiophene-2-carbonitrile has been well-documented in the literature. One common method involves the reaction of 3-methoxybenzaldehyde with thiophenecarboxylic acid nitrile in the presence of a suitable catalyst. This reaction typically proceeds via a Knoevenagel condensation followed by a cyclization step to form the thiophene ring. The synthetic route is highly efficient and can be scaled up for large-scale production.

In terms of pharmacokinetics, preliminary studies have shown that 3-(3-methoxyphenyl)thiophene-2-carbonitrile has favorable oral bioavailability and a reasonable half-life, making it suitable for oral administration. However, further research is needed to optimize its pharmacokinetic properties and evaluate its safety profile in animal models before advancing to clinical trials.

The potential applications of 3-(3-methoxyphenyl)thiophene-2-carbonitrile extend beyond traditional pharmaceuticals. For example, this compound could be used as a lead molecule for developing new agrochemicals with improved efficacy against plant pathogens. Additionally, its unique chemical structure makes it an attractive candidate for materials science applications, such as organic semiconductors and photovoltaic materials.

In conclusion, 3-(3-methoxyphenyl)thiophene-2-carbonitrile (CAS No. 2137808-48-9) is a multifaceted compound with a wide range of potential applications in pharmaceutical research and beyond. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising candidate for further development and clinical evaluation. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in advancing medical treatments and improving patient outcomes.